Cas no 453566-16-0 (Benzoic acid, 3-cyano-5-iodo-)

• Product Name: Benzoic acid, 3-cyano-5-iodo-
• CAS No: 453566-16-0
• MF: C₈H₄INO₂
• MW: 273.027334213257
• CID: 3989857
• PubChem ID: 21942661
• Update Time: 2025-04-22

Benzoic acid, 3-cyano-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyano-5-iodo-
• 3-cyano-5-iodobenzoic acid
• 453566-16-0
• UECGTPRCZIRIFM-UHFFFAOYSA-N
• SCHEMBL5225001
• AB77714

• Inchi： 1S/C8H4INO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3H,(H,11,12)
• InChI Key： UECGTPRCZIRIFM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(I)=CC(C#N)=C1

Computed Properties

• Exact Mass: 272.92868Da
• Monoisotopic Mass: 272.92868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų